Cas no 2200689-72-9 (N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine)

• Product Name: N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine
• CAS No: 2200689-72-9
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5326651
• Update Time: 2025-06-09

N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine
• N,N-dimethyl-2-(6-methylpyrazin-2-yl)oxycyclohexan-1-amine

• Inchi： 1S/C13H21N3O/c1-10-8-14-9-13(15-10)17-12-7-5-4-6-11(12)16(2)3/h8-9,11-12H,4-7H2,1-3H3
• InChI Key： ZPZUKVRAWYZNCA-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1CCCCC1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.2

Additional information on N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine

N,N-Dimethyl-2-[(6-Methylpyrazin-2-yl)oxy]cyclohexan-1-amine: A Comprehensive Overview

N,N-Dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine (CAS No. 2200689-72-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine.

Chemical Structure and Synthesis

The chemical structure of N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine is defined by a cyclohexane ring substituted with a dimethylamino group and a 6-methylpyrazinyl ether moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclohexane ring, introduction of the dimethylamino group, and the attachment of the 6-methylpyrazinyl ether.

Recent studies have explored various synthetic routes to optimize the yield and purity of N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex organic molecules. For instance, a palladium-catalyzed coupling reaction between a cyclohexanone derivative and a 6-methylpyrazine derivative has been reported to yield high purity products with excellent yields.

Biological Activities and Therapeutic Potential

N,N-Dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), leading to potential applications in treating neurological disorders such as anxiety, depression, and cognitive impairments.

A recent study published in the Journal of Medicinal Chemistry investigated the effects of N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine on serotonin receptors. The results indicated that this compound exhibits selective binding to serotonin 5-HT_1A receptors, which are known to play a crucial role in regulating mood and cognitive functions. This selective binding property suggests that N,N-dimethyl-2-[(6-methylpyrazin-2-yl)oxy]cyclohexan-1-amine could be developed into a novel therapeutic agent for treating mood disorders.

In addition to its CNS activity, N,N-dimethyl-2-[ (6-methylpyrazin - 2 - yl ) oxy ] cyclohexan - 1 - amine has also shown promising anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical evaluation of N,N-dimethyl - 2 - [ ( 6 - methylpyrazin - 2 - yl ) oxy ] cyclohexan - 1 - amine . Several phase I clinical trials are currently underway to assess the safety and tolerability of this compound in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The next phase of clinical trials will focus on evaluating the efficacy of N,N-dimethyl - 2 - [ ( 6 - methylpyrazin - 2 - yl ) oxy ] cyclohexan - 1 - amine in treating specific conditions such as major depressive disorder and rheumatoid arthritis. These trials will provide valuable insights into the therapeutic potential of this compound and its suitability for widespread clinical use.

Conclusion

N,N-Dimethyl - 2 - [ ( 6 - methylpyrazin - 2 - yl ) oxy ] cyclohexan - 1 - amine (CAS No. 2200689 - 72 - 9 ) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and selective receptor binding properties make it an attractive candidate for further development in pharmaceutical research. As ongoing clinical trials continue to provide more data, it is anticipated that this compound will play a significant role in advancing treatments for various neurological and inflammatory disorders.